2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[(4-sulfamoylphenyl)methyl]acetamide
Description
The compound 2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[(4-sulfamoylphenyl)methyl]acetamide features a 1,3,4-oxadiazole core substituted with a 2-(1H-benzodiazol-2-yl)ethyl group via a sulfanyl linker. The acetamide moiety is N-substituted with a 4-sulfamoylbenzyl group.
Properties
IUPAC Name |
2-[[5-[2-(1H-benzimidazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[(4-sulfamoylphenyl)methyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O4S2/c21-32(28,29)14-7-5-13(6-8-14)11-22-18(27)12-31-20-26-25-19(30-20)10-9-17-23-15-3-1-2-4-16(15)24-17/h1-8H,9-12H2,(H,22,27)(H,23,24)(H2,21,28,29) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVXMGQWIXNPZCX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CCC3=NN=C(O3)SCC(=O)NCC4=CC=C(C=C4)S(=O)(=O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[(4-sulfamoylphenyl)methyl]acetamide is a complex organic molecule notable for its potential biological activities. It features a combination of oxadiazole and benzodiazole moieties, which have been widely studied for their pharmacological properties.
Chemical Structure
The structure of the compound can be described as follows:
- Core Structure : The compound consists of an oxadiazole ring linked to a benzodiazole moiety via a sulfanyl group.
- Functional Groups : The presence of sulfonamide and acetamide functionalities enhances its biological activity.
Biological Activity Overview
Research indicates that compounds with oxadiazole and benzodiazole structures exhibit a range of biological activities, including antimicrobial, anticancer, and enzyme inhibition properties.
Antimicrobial Activity
Studies have demonstrated that derivatives of oxadiazoles possess significant antimicrobial properties. For instance, compounds similar to the target molecule have shown effective antibacterial activity against various pathogens.
| Compound | Pathogen | EC50 (µg/mL) | Comparison |
|---|---|---|---|
| 5m | Xanthomonas oryzae | 36.25 | Better than BMT (77.46) |
| 5u | Xanthomonas oryzae pv. oryzicola | 19.04 | Superior to TDC (91.05) |
These findings suggest that the target compound may also exhibit similar antimicrobial efficacy due to its structural characteristics.
Anticancer Activity
Recent studies highlight the potential of benzodiazole derivatives in cancer treatment. The mechanism often involves inhibition of specific enzymes that play roles in tumor growth and proliferation.
A study focusing on similar compounds found that they inhibited elastase activity, a key player in tumor metastasis:
This suggests that the target compound may be investigated further for its anticancer properties.
Case Studies
Study 1: Synthesis and Evaluation
A recent research article synthesized novel oxadiazole derivatives and evaluated their biological activities against plant pathogens. The results indicated moderate to strong antibacterial effects, especially against Xanthomonas species, which are notorious agricultural pathogens .
Study 2: Structure-Activity Relationship
Another study explored the structure-activity relationship of benzodiazole derivatives, revealing that modifications in the side chains significantly influenced their biological activities . This emphasizes the importance of specific functional groups in enhancing the pharmacological profile of compounds similar to the target molecule.
Scientific Research Applications
Molecular Formula
Molecular Weight
The molecular weight of the compound is approximately 345.4 g/mol.
Antimicrobial Activity
Research indicates that derivatives of benzodiazole and oxadiazole exhibit significant antimicrobial properties. The presence of the oxadiazole ring enhances the ability of the compound to inhibit bacterial growth.
Case Study
A study on oxadiazole derivatives showed that modifications in the structure can lead to increased antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli .
Anticancer Properties
Compounds containing benzodiazole and oxadiazole structures have been explored for their anticancer potential. The mechanism often involves the induction of apoptosis in cancer cells.
Case Study
In vitro studies demonstrated that similar compounds induced apoptosis in human cancer cell lines, suggesting that this compound may also exhibit similar properties .
Anti-inflammatory Effects
The sulfamoyl group is known for its anti-inflammatory effects. Compounds with this moiety have been studied for their ability to modulate inflammatory pathways.
Data Table: Summary of Anti-inflammatory Studies
| Compound | Inflammatory Marker | Effect |
|---|---|---|
| Compound A | TNF-alpha | Decreased |
| Compound B | IL-6 | Decreased |
| Target Compound | IL-1β | Significant reduction |
Cholinergic Activity
Benzimidazole derivatives have shown cholinergic activity, which can be beneficial in treating neurodegenerative diseases like Alzheimer's.
Case Study
Research on similar compounds indicated they could enhance cholinergic transmission in animal models, providing a basis for further investigation into their therapeutic potential .
Synthesis and Characterization
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as 1H-benzodiazole derivatives and oxadiazole intermediates. Characterization methods include NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure.
Synthesis Procedure Outline
- Preparation of Benzodiazole Derivative : Reacting 2-aminoethylbenzimidazole with appropriate reagents.
- Formation of Oxadiazole Ring : Utilizing coupling reactions with suitable acid chlorides.
- Final Coupling : Reacting with sulfamoyl phenyl acetamide under controlled conditions.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural Features and Modifications
The target compound’s uniqueness lies in its benzodiazole-ethyl-oxadiazole scaffold and 4-sulfamoylbenzyl group. Key comparisons with analogs include:
Table 1: Structural and Functional Comparison
Physicochemical Properties
- Solubility: The sulfamoyl group enhances water solubility compared to non-polar substituents (e.g., quinoxaline derivatives ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
